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Introduction

Cyclohexanol (CAS No. 108-93-0) is a versatile organic compound widely utilized as a solvent

and as an intermediate in the synthesis of various industrial products, most notably nylon.[1]

This guide provides a comprehensive overview of the safety data sheet (SDS) for

cyclohexanol, tailored for researchers, scientists, and drug development professionals. It

consolidates critical safety information, physical and chemical properties, toxicological data,

and handling procedures to ensure safe laboratory practices.

Hazard Identification and Classification
Cyclohexanol is classified as a hazardous chemical. The following table summarizes its GHS

classification, which is crucial for understanding its potential risks.
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4 H302: Harmful if swallowed.[2]

Acute Toxicity (Dermal) 4
H312: Harmful in contact with

skin.[2]

Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled.[2]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[2]

[3]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[2]

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation.[2][3]

Flammable liquids 4 Combustible liquid.[3]

Hazardous to the aquatic

environment, long-term hazard
Chronic 3

H412: Harmful to aquatic life

with long lasting effects.[4]

The GHS pictograms and signal word associated with cyclohexanol are:

Pictogram: GHS07 (Exclamation Mark)[2]

Signal Word: Warning[2][3]

The following diagram illustrates the GHS hazard classification for cyclohexanol.
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GHS Hazard Classification for Cyclohexanol

Cyclohexanol
(CAS: 108-93-0)

Acute Toxicity
(Oral, Dermal, Inhalation)

Category 4

H302, H312, H332

Skin Irritation
Category 2

H315

Eye Irritation
Category 2A

H319

STOT SE
(Respiratory Irritation)

Category 3

H335

Flammable Liquid
Category 4

Combustible

Aquatic Chronic
Category 3

H412
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Caption: GHS Hazard Classification for Cyclohexanol.

Physical and Chemical Properties
Understanding the physical and chemical properties of cyclohexanol is essential for its safe

handling and use in experimental settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b046403?utm_src=pdf-body-img
https://www.benchchem.com/product/b046403?utm_src=pdf-body
https://www.benchchem.com/product/b046403?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Appearance
Colorless, viscous liquid or sticky solid with a

camphor-like odor.[5][6][7]

Molecular Formula C₆H₁₂O[2]

Molecular Weight 100.16 g/mol

Boiling Point 160 - 161 °C (320 - 322 °F)[1]

Melting Point 25.93 °C (78.67 °F)[8]

Flash Point 68 °C (154 °F)[6][9]

Autoignition Temperature 300 °C (572 °F)[9]

Density 0.941 - 0.9624 g/cm³ at 20-30 °C[6]

Vapor Pressure 1.3 hPa at 20 °C; 6.58 hPa at 50 °C[2]

Water Solubility 3.60 g/100 mL at 20 °C[8]

Partition Coefficient (n-octanol/water) log Pow = 1.25

Toxicological Information
Exposure to cyclohexanol can cause adverse health effects. The primary routes of exposure

are inhalation, skin absorption, and ingestion.[7] Symptoms of overexposure may include

headache, dizziness, nausea, and vomiting.[3]

Toxicity Data Value Species

LD50 Oral 1400 - 2060 mg/kg Rat[3]

LD50 Dermal 501 - 794 mg/kg Rabbit[3]

LC50 Inhalation > 3.63 mg/L (4 h) Rat[3]

Carcinogenicity: Cyclohexanol is not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.

[3] One study in rats suggested it may have co-carcinogenic effects.[8]
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Mutagenic Effects: It was not found to be mutagenic in the AMES Test.[3]

First-Aid Measures
In the event of exposure to cyclohexanol, immediate and appropriate first-aid is crucial. The

following diagram outlines the recommended first-aid procedures.

First-Aid Measures for Cyclohexanol Exposure

Exposure to Cyclohexanol

Inhalation
Move to fresh air. [5]

If not breathing, give artificial respiration. [5]

Skin Contact
Remove contaminated clothing. [1]

Wash with soap and water for at least 15 minutes. [1, 5]

Eye Contact
Rinse with water for at least 15 minutes, lifting eyelids. [1, 2]

Ingestion
DO NOT induce vomiting. [5]
Rinse mouth with water. [3]

Drink plenty of water. [2]

Seek Medical Attention
If symptoms persist or if you feel unwell. [2, 4, 5]

If irritation persists

Click to download full resolution via product page

Caption: First-Aid Procedures for Cyclohexanol Exposure.

Handling, Storage, and Experimental Protocols
Handling:

Use only in well-ventilated areas or under a chemical fume hood.[3]

Avoid breathing vapors or mist.[2][10]

Avoid contact with skin, eyes, and clothing.[11]
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Wash hands thoroughly after handling.[3][4]

Keep away from heat, sparks, and open flames.[5][12]

Sources of ignition, such as smoking, are prohibited where cyclohexanol is used.[5]

Storage:

Store in a cool, dry, well-ventilated area.[5][10]

Keep containers tightly closed.[2][5]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3][5]

Experimental Protocols:

Detailed experimental protocols for the toxicological studies cited in this document are not

available in the reviewed safety data sheets. The provided data, such as LD50 and LC50

values, are the results of standardized toxicological tests. For researchers requiring detailed

methodologies, it is recommended to consult primary toxicological literature or specific study

reports from regulatory agencies. The general principles for conducting such studies involve

administering controlled doses of the substance to laboratory animals (e.g., rats, rabbits) via

different routes of exposure (oral, dermal, inhalation) and observing the effects, including

mortality, to determine the lethal dose for 50% of the test population.

Exposure Controls and Personal Protective
Equipment (PPE)
To minimize exposure to cyclohexanol, the following engineering controls and personal

protective equipment should be utilized.
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Control Recommendation

Engineering Controls

Use local exhaust ventilation to control airborne

concentrations.[5] Ensure eyewash stations and

emergency showers are readily available.[5]

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[5]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[3][10]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[3]

Exposure Limits:

OSHA PEL: 50 ppm (200 mg/m³)[3]

ACGIH TLV: 50 ppm (TWA) with a skin notation[3][13]

NIOSH REL: 50 ppm (200 mg/m³) (TWA)[3]

IDLH: 400 ppm[8][9]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Extinguishing Media: Use dry chemical, CO₂, alcohol-resistant foam, or water spray.[2][5]

Water may be ineffective.[5]

Hazards: Combustible liquid.[5] Vapors are heavier than air and may form explosive mixtures

with air.[2][11] Hazardous combustion products include carbon monoxide and carbon

dioxide.[2][3]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3]
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Accidental Release:

Personal Precautions: Evacuate personnel from the area.[5] Wear appropriate personal

protective equipment.[8]

Environmental Precautions: Prevent entry into waterways, sewers, and confined areas.[9]

[11]

Containment and Cleanup: Remove all sources of ignition.[3][5] Absorb the spill with an inert

material such as vermiculite, dry sand, or earth and place it in a sealed container for

disposal.[5] Ventilate the area and wash the spill site after material pickup is complete.[5]

Conclusion
This technical guide provides essential safety information for the handling and use of

cyclohexanol in a research setting. Adherence to the outlined procedures for handling,

storage, and personal protection is paramount to ensure the safety of all laboratory personnel.

Researchers should always consult the most current and complete safety data sheet provided

by the manufacturer before using this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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